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Compound of Interest

Compound Name: 2-Fluoroaniline

Cat. No.: B146934 Get Quote

Essential Safety and Handling Guide for 2-
Fluoroaniline
This guide provides immediate and essential safety protocols for laboratory professionals

handling 2-Fluoroaniline. It includes detailed information on personal protective equipment,

operational procedures, emergency plans, and disposal methods to ensure the safe and

compliant use of this chemical.

Chemical Safety Data
The following table summarizes the key quantitative safety data for 2-Fluoroaniline, providing

a quick reference for hazard assessment.
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Property Value Source(s)

Molecular Formula C₆H₆FN [1]

Molecular Weight 111.12 g/mol [1][2]

Appearance Clear to yellow liquid [2][3]

Odor Mild sweet odor [3][4]

Flash Point 60 °C (140 °F) Closed Cup [4][5]

Boiling Point 175 °C (347 °F) at 760 mmHg [4]

Melting Point -28.5 °C (-19.3 °F) [4]

Density
1.1513 g/cm³ at 21 °C (69.8

°F)
[4]

Vapor Pressure 1.0 mmHg [4]

Log Pow 1.386 [2]

UN Number 2941 [1]

Transport Hazard Class 6.1 [1]

Personal Protective Equipment (PPE)
Strict adherence to PPE guidelines is mandatory to prevent exposure. The required PPE varies

based on the scale of the operation and potential for exposure.
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Protection Type Standard Equipment
For Large Spills / Enclosed
Spaces

Eye/Face

Tightly fitting safety goggles or

a face shield (minimum 8-

inch). Must conform to EN 166

(EU) or NIOSH (US)

standards.[1][6]

Full-face respirator.[6]

Skin

Chemical-resistant gloves

(e.g., rubber gloves, inspected

before use), and a complete

protective suit. Flame-retardant

and antistatic clothing is

recommended.[1][5][6]

Gas-tight suit (EN 943).[3]

Respiratory

Use only in a well-ventilated

area or under a chemical fume

hood. If risk assessment

indicates, use a full-face

respirator with appropriate

cartridges (e.g., type ABEK,

EN 14387).[1]

Self-contained breathing

apparatus (SCBA) (EN 136 +

EN 137).[3]

Operational Plan: Handling and Storage
Engineering Controls:

Work in a well-ventilated area, preferably under a chemical fume hood.

Emergency eyewash stations and safety showers must be immediately accessible.[3]

Safe Handling Procedures:

Preparation: Before handling, ensure all necessary PPE is correctly worn. Read and

understand the Safety Data Sheet (SDS).
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Handling: Avoid all contact with skin and eyes and prevent inhalation of vapors.[1] Do not

eat, drink, or smoke in the handling area.[2]

Ignition Sources: Keep the chemical away from heat, sparks, open flames, and other ignition

sources.[1] Implement measures to prevent the buildup of electrostatic charge.[1]

Hygiene: Wash hands thoroughly after handling and before breaks.[1] Contaminated work

clothing should not be allowed out of the workplace and must be washed before reuse.[6]

Storage Conditions:

Store in a cool, dry, and well-ventilated place.[1][6]

Keep the container tightly closed and sealed.[1][6]

Store locked up.[6]

Store separately from incompatible materials such as acids, strong oxidizing agents, acid

anhydrides, acid chlorides, and chloroformates.[7]

Emergency Plan: Spills and Exposure
Accidental Release Measures:

Evacuate: Immediately evacuate personnel from the spill area.[1]

Ventilate & Isolate: Ensure adequate ventilation and remove all ignition sources.[1]

Containment: Prevent the spill from entering drains or waterways.[6] Dam up the liquid spill if

possible.[3]

Cleanup:

Wear appropriate PPE, including respiratory protection.[1]

Absorb the spill with inert, non-combustible material (e.g., sand, silica gel, universal

binder).[7]
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Collect the absorbed material using spark-proof tools into a suitable, closed container for

disposal.[6]

Clean the spill area thoroughly.

First Aid Procedures:

Exposure Route Immediate Action

Inhalation

Move the person to fresh air. If breathing is

difficult or has stopped, provide artificial

respiration or oxygen. Seek immediate medical

attention.[6][8]

Skin Contact

Immediately remove all contaminated clothing.

[6] Wash the affected skin with plenty of soap

and water for at least 15 minutes.[1] If skin

irritation or a rash occurs, get medical help.[6]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[1] Remove contact

lenses if present and easy to do so.[6] Continue

rinsing and seek immediate medical attention.[2]

Ingestion

Do NOT induce vomiting.[1] Rinse the mouth

with water.[2] Never give anything by mouth to

an unconscious person.[1] Get emergency

medical help immediately.[6]

Disposal Plan
All waste materials must be treated as hazardous waste.

Collection: Collect waste 2-Fluoroaniline and contaminated materials (e.g., absorbents,

gloves) in properly labeled, sealed containers.[6] Do not mix with other waste.[3]

Disposal: Dispose of the waste through a licensed professional waste disposal service.[1]

Disposal must be in accordance with all applicable local, regional, and national regulations.
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[2][3] Do not dispose of into drains or the environment.[6][9]

Packaging: Dispose of contaminated packaging as unused product.[1]

Caption: Workflow for the safe handling of 2-Fluoroaniline from preparation to disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. cdhfinechemical.com [cdhfinechemical.com]

2. lobachemie.com [lobachemie.com]

3. aarti-industries.com [aarti-industries.com]

4. 2-Fluoroaniline | C6H6FN | CID 9584 - PubChem [pubchem.ncbi.nlm.nih.gov]

5. cameochemicals.noaa.gov [cameochemicals.noaa.gov]

6. echemi.com [echemi.com]

7. fishersci.com [fishersci.com]

8. First Aid Procedures for Chemical Hazards | NIOSH | CDC [cdc.gov]

9. fishersci.com [fishersci.com]

To cite this document: BenchChem. [Personal protective equipment for handling 2-
Fluoroaniline]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b146934#personal-protective-equipment-for-handling-
2-fluoroaniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.lobachemie.com/lab-chemical-msds/MSDS-2FLUOROANILINE-CASNO-348-54-3856D-EN.aspx
https://www.aarti-industries.com/Upload/PDF/gps-safety-summary-2-fluoroaniline.pdf
https://www.echemi.com/sds/2-fluoroaniline-pid_Seven22549.html
https://www.fishersci.com/store/msds?partNumber=AC119275000&countryCode=US&language=en
https://www.cdhfinechemical.com/images/product/msds/37_1948600329_2-FLUOROANILINE-CASNO-348-54-9-MSDS.pdf
https://www.benchchem.com/product/b146934?utm_src=pdf-body
https://www.benchchem.com/product/b146934?utm_src=pdf-custom-synthesis
https://www.cdhfinechemical.com/images/product/msds/37_1948600329_2-FLUOROANILINE-CASNO-348-54-9-MSDS.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-2FLUOROANILINE-CASNO-348-54-3856D-EN.aspx
https://www.aarti-industries.com/Upload/PDF/gps-safety-summary-2-fluoroaniline.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/2-Fluoroaniline
https://cameochemicals.noaa.gov/chris/FAN.pdf
https://www.echemi.com/sds/2-fluoroaniline-pid_Seven22549.html
https://www.fishersci.com/store/msds?partNumber=AC119285000&countryCode=US&language=en
https://www.cdc.gov/niosh/npg/firstaid.html
https://www.fishersci.com/store/msds?partNumber=AC119275000&countryCode=US&language=en
https://www.benchchem.com/product/b146934#personal-protective-equipment-for-handling-2-fluoroaniline
https://www.benchchem.com/product/b146934#personal-protective-equipment-for-handling-2-fluoroaniline
https://www.benchchem.com/product/b146934#personal-protective-equipment-for-handling-2-fluoroaniline
https://www.benchchem.com/product/b146934#personal-protective-equipment-for-handling-2-fluoroaniline
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146934?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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